5-Fluoro-2-(thian-4-yloxy)pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Fluoro-2-(thian-4-yloxy)pyridine is a fluorinated pyridine compound . Fluoropyridines are known for their interesting and unusual physical, chemical, and biological properties due to the presence of strong electron-withdrawing substituents in the aromatic ring . They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .
Scientific Research Applications
- Radiotherapy Imaging Agents : Synthesis of 18F-substituted pyridines is of interest for PET imaging in cancer diagnosis and monitoring .
- Pesticides and Herbicides : Incorporating fluorine atoms into lead structures enhances the properties of agricultural products. Fluorinated compounds are used as active ingredients in pesticides and herbicides .
- Electron-Withdrawing Properties : The presence of fluorine atoms in the aromatic ring influences electronic properties, making fluoropyridines valuable in materials science .
- Antifungal and Antimicrobial Activity : Researchers investigate fluoropyridines for their potential in combating fungal and microbial infections .
- Baltz-Schiemann Reaction : This reaction has been applied for the synthesis of 2-amino-5-fluoropyridine, a key intermediate in various applications .
- Fluorine as a Molecular Handle : Fluorine-containing compounds are useful for tagging and tracking biological molecules. Researchers explore fluoropyridines as molecular probes .
Medicinal Chemistry and Drug Development
Agricultural Chemistry
Materials Science and Organic Electronics
Biological Activity and Pharmacology
Synthetic Methodology
Chemical Biology and Molecular Probes
Pharmaceutical Testing and Reference Standards
properties
IUPAC Name |
5-fluoro-2-(thian-4-yloxy)pyridine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNOS/c11-8-1-2-10(12-7-8)13-9-3-5-14-6-4-9/h1-2,7,9H,3-6H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCNNXWZUWPHQSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCC1OC2=NC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-2-(thian-4-yloxy)pyridine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.